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Introduction
This document provides detailed application notes and protocols for the in vivo delivery of

MSK-195, a novel investigational compound, in common rodent models such as mice and rats.

The following sections outline various administration routes, provide comprehensive

experimental protocols, and present data in a structured format to facilitate experimental design

and execution in a preclinical research setting. These guidelines are intended to ensure

humane and effective delivery of MSK-195 for pharmacokinetic, pharmacodynamic, and

efficacy studies.

Data Presentation: Quantitative Parameters for
MSK-195 Administration
Successful in vivo studies depend on precise and consistent administration of the test

compound. The following tables summarize key quantitative parameters for the delivery of

MSK-195 via different routes in adult mice and rats. These values are based on established

best practices in animal research.[1][2]

Table 1: Recommended Administration Volumes and Needle Gauges for MSK-195 in Mice
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Route of Administration
Maximum Volume (Adult
Mouse)

Recommended Needle
Size (Gauge)

Intravenous (IV) - Tail Vein < 0.2 mL 27-30 G

Intraperitoneal (IP) < 2.0 mL 25-27 G

Subcutaneous (SC) < 2.0 mL (divided sites) 25-27 G

Oral (PO) - Gavage < 1.0 mL 20-22 G (gavage needle)

Intramuscular (IM) < 0.05 mL per site 25-27 G

Table 2: Recommended Administration Volumes and Needle Gauges for MSK-195 in Rats

Route of Administration
Maximum Volume (Adult
Rat)

Recommended Needle
Size (Gauge)

Intravenous (IV) - Tail Vein < 0.5 mL 23-25 G

Intraperitoneal (IP) < 5.0 mL 23-25 G

Subcutaneous (SC) < 5.0 mL (divided sites) 23-25 G

Oral (PO) - Gavage < 5.0 mL 18-20 G (gavage needle)

Intramuscular (IM) < 0.2 mL per site 23-25 G

Experimental Protocols
The following are detailed protocols for the most common routes of administration for MSK-195
in rodent models. All procedures should be performed by trained personnel in accordance with

institutional animal care and use committee (IACUC) guidelines.[2][3]

Protocol 1: Intravenous (IV) Tail Vein Injection
Objective: To achieve rapid and complete systemic exposure to MSK-195.

Materials:

MSK-195 solution (sterile, isotonic)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1677548?utm_src=pdf-body
https://www.benchchem.com/product/b1677548?utm_src=pdf-body
https://www.bu.edu/research/forms-policies/administration-of-drugs-and-experimental-compounds-in-mice-and-rats-iacuc/
https://fvtm.stafpu.bu.edu.eg/Animal%20Hygiene,%20Behaviour%20and%20Mangement/1081/activities/jove-protocol-2771-manual-restraint-common-compound-administration-routes-mice.pdf
https://www.benchchem.com/product/b1677548?utm_src=pdf-body
https://www.benchchem.com/product/b1677548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Appropriate size sterile syringes and needles (see tables above)

Rodent restrainer

Heat lamp or warming pad

70% ethanol or isopropanol wipes

Gauze pads

Procedure:

Prepare the MSK-195 solution to the desired concentration in a sterile vehicle. Ensure the

final solution is free of precipitates.

Warm the animal's tail using a heat lamp or warming pad to dilate the lateral tail veins.[4]

Place the rodent in a suitable restrainer.

Swab the tail with a 70% alcohol wipe to disinfect the injection site.

Identify one of the lateral tail veins.

With the bevel of the needle facing up, insert the needle into the vein at a shallow angle

(approximately 15-20 degrees).[3]

Slowly inject the MSK-195 solution. If resistance is met or a bleb forms, the needle is not in

the vein.[4]

After successful injection, withdraw the needle and apply gentle pressure to the injection site

with a gauze pad to prevent bleeding.

Return the animal to its cage and monitor for any adverse reactions.

Protocol 2: Intraperitoneal (IP) Injection
Objective: To administer a larger volume of MSK-195 for systemic absorption.

Materials:
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MSK-195 solution (sterile, isotonic)

Appropriate size sterile syringes and needles (see tables above)

70% ethanol or isopropanol wipes

Procedure:

Prepare the MSK-195 solution.

Properly restrain the animal, exposing the abdomen. For mice, scruffing the neck and

securing the tail is common.

Tilt the animal slightly head-down to move the abdominal organs away from the injection site.

Locate the injection site in the lower right or left abdominal quadrant.

Swab the area with a 70% alcohol wipe.

Insert the needle at a 30-45 degree angle.

Aspirate gently to ensure no blood or urine is drawn, indicating improper needle placement.

Inject the MSK-195 solution smoothly.

Withdraw the needle and return the animal to its cage. Monitor for any signs of distress.

Protocol 3: Subcutaneous (SC) Injection
Objective: To provide a slower, more sustained release of MSK-195.

Materials:

MSK-195 solution (sterile, isotonic)

Appropriate size sterile syringes and needles (see tables above)

70% ethanol or isopropanol wipes
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Procedure:

Prepare the MSK-195 solution.

Gently grasp a fold of skin over the dorsal midline or flank to form a "tent".[3]

Swab the injection site with a 70% alcohol wipe.

Insert the needle into the base of the skin tent, parallel to the body.

Aspirate to ensure a blood vessel has not been entered.

Inject the MSK-195 solution.

Withdraw the needle and gently massage the area to aid dispersion.

Return the animal to its cage and monitor.

Protocol 4: Oral Gavage (PO)
Objective: To deliver a precise dose of MSK-195 directly to the stomach.

Materials:

MSK-195 solution

Appropriate size oral gavage needle (with a ball tip)

Syringe

Procedure:

Prepare the MSK-195 solution.

Measure the correct length for gavage needle insertion (from the tip of the nose to the last

rib).[4]

Securely restrain the animal in an upright position.
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Gently insert the gavage needle into the mouth, over the tongue, and advance it along the

esophagus.[4] Do not force the needle.

Once the needle is in the correct position, administer the solution.

Slowly withdraw the needle.

Return the animal to its cage and monitor for any signs of respiratory distress, which could

indicate accidental administration into the trachea.

Visualizations
The following diagrams illustrate common workflows and hypothetical signaling pathways

relevant to the in vivo study of a compound like MSK-195.
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Caption: General experimental workflow for in vivo MSK-195 studies.
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Caption: Hypothetical signaling pathway for MSK-195 action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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